Cas no 83188-06-1 (1-Pentanone, 4-nitro-1,2-diphenyl-)

• Product name: 1-Pentanone, 4-nitro-1,2-diphenyl-
• CAS No: 83188-06-1
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 677166
• PubChem ID: 13184727

1-Pentanone, 4-nitro-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 4-nitro-1,2-diphenyl-
• 4-nitro-1,2-diphenylpentan-1-one
• DTXSID50525632
• 83188-06-1

• Inchi： InChI=1S/C17H17NO3/c1-13(18(20)21)12-16(14-8-4-2-5-9-14)17(19)15-10-6-3-7-11-15/h2-11,13,16H,12H2,1H3
• InChI Key： GOVBGLPLFYXYRZ-UHFFFAOYSA-N
• SMILES： CC(CC(C1=CC=CC=C1)C(=O)C2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-Pentanone, 4-nitro-1,2-diphenyl-

测试